Cas no 648441-06-9 (1,2,4-Oxadiazol-5-amine, 3,3'-(1,12-dodecanediyl)bis-)

• Product Name: 1,2,4-Oxadiazol-5-amine, 3,3'-(1,12-dodecanediyl)bis-
• CAS No: 648441-06-9
• MF: C₁₆H₂₈N₆O₂
• MW: 336.432522773743
• CID: 414281
• PubChem ID: 71378288
• Update Time: 2025-04-19

1,2,4-Oxadiazol-5-amine, 3,3'-(1,12-dodecanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine, 3,3'-(1,12-dodecanediyl)bis-
• 3-[12-(5-amino-1,2,4-oxadiazol-3-yl)dodecyl]-1,2,4-oxadiazol-5-amine
• 3,3'-(Dodecane-1,12-diyl)di(1,2,4-oxadiazol-5-amine)
• 648441-06-9
• DTXSID80800909

• Inchi： 1S/C16H28N6O2/c17-15-19-13(21-23-15)11-9-7-5-3-1-2-4-6-8-10-12-14-20-16(18)24-22-14/h1-12H2,(H2,17,19,21)(H2,18,20,22)
• InChI Key： MKLVMFVOLUGDFJ-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(CCCCCCCCCCCCC2=NOC(N)=N2)=N1

Computed Properties

• Exact Mass: 336.22737416g/mol
• Monoisotopic Mass: 336.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 130Ų